2-Methoxy-4-[(E)-({2-[(naphthalen-1-YL)amino]acetamido}imino)methyl]phenyl 3-fluorobenzoate

• Molecular Formula: C27H22FN3O4
• Molecular Weight: 471.5 g/mol
• IUPAC Name: [2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)acetyl]hydrazinylidene]methyl]phenyl] 3-fluorobenzoate
• InChI: InChI=1S/C27H22FN3O4/c1-34-25-14-18(12-13-24(25)35-27(33)20-8-4-9-21(28)15-20)16-30-31-26(32)17-29-23-11-5-7-19-6-2-3-10-22(19)23/h2-16,29H,17H2,1H3,(H,31,32)/b30-16+
• InChI Key: MUAVMYXOVABZTQ-OKCVXOCRSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CNC2=CC=CC3=CC=CC=C32)OC(=O)C4=CC(=CC=C4)F
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CNC2=CC=CC3=CC=CC=C32)OC(=O)C4=CC(=CC=C4)F

Description

2-Methoxy-4-[(E)-({2-[(naphthalen-1-YL)amino]acetamido}imino)methyl]phenyl 3-fluorobenzoate is a complex organic compound with a unique structure that includes a methoxy group, a naphthyl group, and a fluorobenzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-4-[(E)-({2-[(naphthalen-1-YL)amino]acetamido}imino)methyl]phenyl 3-fluorobenzoate typically involves multiple steps, including the formation of intermediate compounds. One common method involves the following steps:

Formation of the Methoxy Group: The methoxy group can be introduced through the methylation of phenols or by methoxylation of aryl halides.

Formation of the Naphthyl Group: The naphthyl group is introduced through a reaction with naphthylamine.

Coupling Reactions: The final coupling of the intermediate compounds is achieved through reactions such as the Suzuki–Miyaura coupling, which involves the use of boron reagents and palladium catalysts.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-4-[(E)-({2-[(naphthalen-1-YL)amino]acetamido}imino)methyl]phenyl 3-fluorobenzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide and other nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

2-Methoxy-4-[(E)-({2-[(naphthalen-1-YL)amino]acetamido}imino)methyl]phenyl 3-fluorobenzoate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be used in studies involving enzyme interactions and protein binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-4-[(E)-({2-[(naphthalen-1-YL)amino]acetamido}imino)methyl]phenyl 3-fluorobenzoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxy-4-[(E)-[(4-methoxyphenyl)imino]methyl]phenyl acetate
• Methyl 2-fluorobenzoate

Uniqueness

2-Methoxy-4-[(E)-({2-[(naphthalen-1-YL)amino]acetamido}imino)methyl]phenyl 3-fluorobenzoate is unique due to its combination of functional groups, which confer specific chemical properties and reactivity. Its structure allows for diverse applications in various fields, distinguishing it from other similar compounds.